Cas no 100568-69-2 (3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl-)

• Product Name: 3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl-
• CAS No: 100568-69-2
• MF: C₂₈H₂₅F₂N₃O₃
• MW: 489.51321387291
• CID: 139818
• PubChem ID: 3063367
• Update Time: 2025-04-19

3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxamide,4-[2-(difluoromethoxy)phenyl]-1,4-dihydro-2,6-dimethyl-N3,N5-diphenyl-
• 4-[2-(difluoromethoxy)phenyl]-2,6-dimethyl-3-N,5-N-diphenyl-1,4-dihydropyridine-3,5-dicarboxamide
• 2,6-Dimethyl-4-(2-difluoromethoxyphenyl)-1,4-dihydropyridine-3,5-dicarboxyanilide
• 3,5-Pyridinedicarboxamide, 1,4-dihydro-4-(2-(difluoromethoxy)phenyl)-2,6-dimethyl-N,N'-diphenyl-
• 3,5-Pyridinedicarboxamide, 4-(2-(difluoromethoxy)phenyl)-1,4-dihydro-2,6-dimethyl-N,N'-diphenyl-
• AC1MI5J7
• BRN 5669075
• LS-131161
• DTXSID10143396
• 100568-69-2

• Inchi： 1S/C28H25F2N3O3/c1-17-23(26(34)32-19-11-5-3-6-12-19)25(21-15-9-10-16-22(21)36-28(29)30)24(18(2)31-17)27(35)33-20-13-7-4-8-14-20/h3-16,25,28,31H,1-2H3,(H,32,34)(H,33,35)
• InChI Key： NBTYGNBBPXMGKP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C(NC2C=CC=CC=2)=O)=C(C)NC(C)=C1C(NC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 489.18655
• Monoisotopic Mass: 489.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 692.7°C at 760 mmHg
• Flash Point: 372.7°C
• Refractive Index: 1.627
• PSA: 79.46
• LogP: 7.42800